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Compound of Interest

Compound Name: 1-(1-Naphthyl)ethanol

Cat. No.: B073620

Technical Guide: 1-(1-Naphthyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1-(1-Naphthyl)ethanol, along with a detailed experimental protocol for its
synthesis.

Core Compound Identity and Properties

1-(1-Naphthyl)ethanol is an aromatic alcohol with the chemical formula C12H120.[1] It is a
chiral compound, existing as two enantiomers, (R)- and (S)-1-(1-Naphthyl)ethanol. The
racemic mixture is a solid at room temperature.[2]

Molecular Structure:

The molecule consists of a naphthalene ring system where one of the alpha carbons is
substituted with a 1-hydroxyethyl group.

CAS Number: 1517-72-2[3][1][4]

Quantitative Data Summary

A compilation of the key physical and chemical properties of 1-(1-Naphthyl)ethanol is
presented in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C12H120 [1]

Molecular Weight 172.22 g/mol [1]

CAS Number 1517-72-2 [1]14]
White to pale yellow

Appearance _ [3]
solid/powder/crystals

Melting Point 63-65 °C [5]

Boiling Point 170-175 °C @ 35-40 Torr

Density 1.119 g/cm? (predicted) [5]

Refractive Index 1.6188 (estimate) [5]
CDRQOYRPWJULJN-

InChl Key [2]
UHFFFAOYSA-N

SMILES CC(O)clccec2cecceccl? [2]

Synthesis of (S)-1-(1-Naphthyl)ethanol via
Bioreduction

The enantiomerically pure (S)-1-(1-Naphthyl)ethanol is a valuable chiral intermediate in the
synthesis of various pharmaceuticals. A highly selective method for its preparation is the whole-
cell bioreduction of 1-acetonaphthone.

Experimental Protocol: Whole-Cell Bioreduction of 1-
Acetonaphthone

This protocol outlines the key steps for the microbial reduction of 1-acetonaphthone to (S)-1-(1-
Naphthyl)ethanol.

1. Microorganism and Culture Conditions:
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e A suitable microorganism, such as Pichia kudriavzevii, is selected for its high
stereoselectivity in the reduction of 1-acetonaphthone.

e The microorganism is cultured in an appropriate growth medium under optimal conditions of
temperature, pH, and aeration to achieve sufficient cell density.

2. Bioreduction Reaction:

e The whole cells of the cultured microorganism are harvested and resuspended in a suitable
buffer.

e 1-Acetonaphthone, the substrate, is added to the cell suspension.

e The reaction is carried out under optimized conditions of pH, temperature, and agitation to
ensure efficient conversion.

3. Monitoring the Reaction:

e The progress of the bioreduction is monitored by techniques such as High-Performance
Liguid Chromatography (HPLC) to determine the conversion of the starting material and the
enantiomeric excess of the product.

4. Product Isolation and Purification:

e Once the reaction is complete, the mixture is processed to separate the product from the
biomass and the aqueous medium.

e The product, (S)-1-(1-Naphthyl)ethanol, is extracted using an appropriate organic solvent.

e The extracted product is then purified using techniques such as column chromatography to
yield the enantiomerically pure alcohol.

Workflow and Pathway Visualizations

The following diagrams illustrate the molecular structure of 1-(1-Naphthyl)ethanol and the
workflow for its enantioselective synthesis.
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Molecular Structure of 1-(1-Naphthyl)ethanol
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Caption: Molecular Structure of 1-(1-Naphthyl)ethanol
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Synthesis Workflow of (S)-1-(1-Naphthyl)ethanol
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Caption: Synthesis Workflow of (S)-1-(1-Naphthyl)ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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